Cas no 791557-50-1 (Octanedioic acid, 2-amino-, dimethyl ester, (R)-)
791557-50-1 structure
Product Name:Octanedioic acid, 2-amino-, dimethyl ester, (R)-
CAS No:791557-50-1
MF:C10H19NO4
MW:217.26216340065
CID:533282
PubChem ID:10703980
Update Time:2025-04-19
Octanedioic acid, 2-amino-, dimethyl ester, (R)- Chemical and Physical Properties
Names and Identifiers
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- Octanedioic acid, 2-amino-, dimethyl ester, (R)-
- 791557-50-1
- DTXSID10443747
-
- Inchi: 1S/C10H19NO4/c1-14-9(12)7-5-3-4-6-8(11)10(13)15-2/h8H,3-7,11H2,1-2H3/t8-/m1/s1
- InChI Key: ZGBADQWXAVLKAW-MRVPVSSYSA-N
- SMILES: O(C)C([C@@H](CCCCCC(=O)OC)N)=O
Computed Properties
- Exact Mass: 217.13140809g/mol
- Monoisotopic Mass: 217.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 78.6Ų
Octanedioic acid, 2-amino-, dimethyl ester, (R)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
791557-50-1 (Octanedioic acid, 2-amino-, dimethyl ester, (R)-) Related Products
- 1499-55-4(H-Glu(OMe)-OH)
- 14487-45-7(DL-Glutamic Acid 5-Methyl Ester)
- 15399-22-1(Methyl (2S)-2-Aminobutanoate)
- 23032-21-5((R)-Methyl 2-amino-4-methylpentanoate)
- 16450-41-2(L-Glutamic acid,1,5-diethyl ester)
- 1119-33-1(H-Glu(OEt)-OH)
- 2577-46-0((2S,3S)-Methyl 2-amino-3-methylpentanoate)
- 6384-08-3(L-Glutamic Acid 1-Methyl Ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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